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Compound of Interest

Compound Name: 2-Methoxyquinoline

Cat. No.: B1583196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methoxyquinoline, a

key intermediate in various synthetic applications. Adherence to the following protocols is

crucial for ensuring a safe laboratory environment and maintaining the integrity of experimental

work. This document outlines the hazards associated with 2-Methoxyquinoline, provides

detailed protocols for its safe use, and offers guidance on emergency procedures.

Hazard Identification and Classification
2-Methoxyquinoline and its derivatives should be handled as hazardous substances. The

following table summarizes the known and anticipated hazard classifications based on

available safety data sheets (SDS) for 2-Methoxyquinoline and structurally similar

compounds.[1][2][3][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][4]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[4]

Signal Word: Warning[4]

Hazard Pictograms:

alt text

Precautionary Statements:[4]
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Physical and Chemical Properties
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A summary of the key physicochemical properties of 2-Methoxyquinoline is presented below.

[5][6]

Table 2: Physicochemical Properties of 2-Methoxyquinoline

Property Value

Molecular Formula C₁₀H₉NO

Molecular Weight 159.19 g/mol

Appearance Not Available

Melting Point Not Available

Boiling Point Not Available

Solubility Very slightly soluble (0.33 g/L at 25°C)[6]

pKa Not Available

LogP Not Available

CAS Number 6931-16-4[5]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risks associated with 2-
Methoxyquinoline.

Engineering Controls
Ventilation: All work with 2-Methoxyquinoline, especially handling of the solid form or

preparation of solutions, should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[7][8]

Safety Equipment: An operational safety shower and eyewash station must be readily

accessible in the laboratory.[7][8]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to minimize exposure.[7][9]

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields meeting ANSI

Z87.1 standards. A face shield

should be worn when there is

a splash hazard.[10]

To protect against splashes

and fine particles that can

cause serious eye damage.[9]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) inspected before

use.[1][7]

To prevent skin contact, which

may cause irritation.[9]

Body Protection
A full-length, buttoned

laboratory coat.[10]

To protect against incidental

skin contact.[9]

Respiratory Protection

Use in a certified chemical

fume hood is the primary

control. If a fume hood is not

available or if dust/aerosols

are generated, a NIOSH-

approved respirator with

appropriate cartridges is

required.[7]

To prevent inhalation of vapors

or dust, which may cause

respiratory system irritation.[9]

Storage
Conditions: Store in a cool, dry, well-ventilated place.[11] For long-term storage, refrigeration

at 2-8 °C is advisable.[12]

Containers: Keep containers tightly closed and store in an inert atmosphere (e.g., argon or

nitrogen) to minimize oxidation.[11][12] Protect from light by using amber or opaque

containers.[12]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[11][12]
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Safe handling workflow for quinoline derivatives.
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Accidental Release and First Aid Measures
Accidental Release Measures
Immediate and appropriate response to a spill is critical to prevent exposure and environmental

contamination.[13][14][15]

Minor Spills:

Alert personnel in the immediate area.[8]

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand).[13]

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[8]

Decontaminate the spill area with a suitable solvent, followed by soap and water.[8][13]

Major Spills:

Evacuate the laboratory immediately and alert others.[8][10]

Contact your institution's emergency response team.[8][10]

Do not attempt to clean up a large spill without proper training and equipment.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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